Cas no 1503908-20-0 (12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene)

• Product Name: 12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene
• CAS No: 1503908-20-0
• MF: C₁₃H₁₃ClN₂S
• MW: 264.773720502853
• CID: 6231695
• PubChem ID: 80484299
• Update Time: 2025-10-29

12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

• 12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene
• AKOS019048144
• 12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
• 1503908-20-0
• EN300-1267741

• Inchi： 1S/C13H13ClN2S/c14-12-11-8-2-1-3-9(8)17-13(11)16-10(15-12)6-7-4-5-7/h7H,1-6H2
• InChI Key： QFDAXHHWSZXUHU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CC3CC3)=N1)SC1CCCC=12

Computed Properties

• Exact Mass: 264.0487973g/mol
• Monoisotopic Mass: 264.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 54Ų

Additional information on 12-chloro-10-(cyclopropylmethyl)-7-thia-9,11-diazatricyclo6.4.0.0,2,6dodeca-1(12),2(6),8,10-tetraene

A Comprehensive Overview of 12-Chloro-10-(Cyclopropylmethyl)-7-Thia-9,11-Diazatricyclo6.4.0.0,2,6Dodeca-1(12),2(6),8,10-Tetraene (CAS No: 1503908-20-0)

Introduction to 12-Chloro-10-(Cyclopropylmethyl)-7-Thia-9,11-Diazatricyclo6.4.0.0,2,6Dodeca-1(12),2(6),8,10-Tetraene

The compound CAS No: 1503908-20-0, known as 12-Chloro-10-(Cyclopropylmethyl)-7-Thia-9,11-Diazatricyclo6.4.0.0,2,6Dodeca-, is a highly specialized organic molecule with a complex structure and unique properties that make it a subject of interest in various scientific fields.

Recent studies have highlighted its potential applications in drug discovery and advanced materials science due to its intricate molecular architecture and reactivity.

This article delves into the structural characteristics of the compound and explores its latest research findings and implications.

Structural Analysis and Key Features

The molecular structure of CAS No: is defined by a tricyclic system with a sulfur atom at the 7-position and nitrogen atoms at positions 9 and

This arrangement contributes to its exceptional stability and reactivity under specific conditions.

The presence of a chloro group at position adds to its versatility in chemical reactions.

Synthesis and Chemical Reactivity

The synthesis of this compound involves a series of intricate reactions that require precise control over reaction conditions to achieve the desired product.

Recent advancements in catalytic methods have improved the yield and purity of this compound.

Biochemical Applications

Preliminary studies suggest that this compound exhibits significant biological activity.

Potential applications include use as an intermediate in drug synthesis or as a component in novel therapeutic agents.

Environmental Impact

Evaluating the environmental impact is crucial for any new chemical entity.

Preliminary data indicate that the compound has low toxicity under standard conditions.

Future Directions

Ongoing research aims to explore further applications in materials science and biotechnology.